Cas no 2763756-20-1 (4-Bromo-3-(bromomethyl)isoxazole)

• Product Name: 4-Bromo-3-(bromomethyl)isoxazole
• CAS No: 2763756-20-1
• MF: C₄H₃Br₂NO
• MW: 240.880719423294
• CID: 5560240
• Update Time: 2025-11-02

4-Bromo-3-(bromomethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)isoxazole

• Inchi： 1S/C4H3Br2NO/c5-1-4-3(6)2-8-7-4/h2H,1H2
• InChI Key： HQEYBYLNMCWSKJ-UHFFFAOYSA-N
• SMILES： O1C=C(Br)C(CBr)=N1

Additional information on 4-Bromo-3-(bromomethyl)isoxazole

4-Bromo-3-(bromomethyl)isoxazole (CAS 2763756-20-1): A Versatile Building Block in Modern Organic Synthesis

The 4-Bromo-3-(bromomethyl)isoxazole (CAS 2763756-20-1) represents a highly valuable brominated isoxazole derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound serves as a crucial chemical intermediate for the synthesis of various biologically active molecules, particularly in the development of small molecule therapeutics and crop protection agents.

With the increasing demand for structure-activity relationship studies in drug discovery, 4-Bromo-3-(bromomethyl)isoxazole has emerged as a preferred molecular scaffold due to its unique electronic properties and regioselective reactivity. The presence of two bromine substituents at different positions allows for sequential cross-coupling reactions, making it particularly useful in palladium-catalyzed transformations that are fundamental to modern medicinal chemistry approaches.

Recent trends in green chemistry have highlighted the importance of atom-efficient synthesis, where compounds like 4-Bromo-3-(bromomethyl)isoxazole play a pivotal role. Researchers are particularly interested in its application in click chemistry and bioorthogonal reactions, which are revolutionizing drug discovery pipelines. The compound's isoxazole ring system is known to enhance metabolic stability in drug candidates, addressing one of the most common challenges in pharmacokinetic optimization.

From a material science perspective, 4-Bromo-3-(bromomethyl)isoxazole derivatives have shown promise in the development of organic electronic materials. The electron-withdrawing nature of the bromine atoms combined with the isoxazole heterocycle creates unique electronic properties that are being explored for organic semiconductors and photovoltaic applications.

The synthesis of 4-Bromo-3-(bromomethyl)isoxazole typically involves halogenation reactions of the parent isoxazole system. Modern synthetic protocols emphasize regioselective bromination techniques that maximize yield while minimizing byproducts. Advanced chromatographic purification methods ensure high purity levels (>98%) required for pharmaceutical applications, meeting the stringent standards of Good Manufacturing Practice (GMP).

In the context of drug discovery, this compound serves as a key intermediate for kinase inhibitors and anti-inflammatory agents. The isoxazole-bromomethyl moiety has been incorporated into several clinical candidates targeting protein-protein interactions, a hot topic in contemporary drug development. Recent publications highlight its use in developing JAK-STAT pathway modulators and immune checkpoint regulators.

The structure-activity relationship studies utilizing 4-Bromo-3-(bromomethyl)isoxazole derivatives have provided valuable insights into molecular recognition patterns. Computational chemists frequently employ this scaffold in molecular docking studies and quantitative structure-activity relationship (QSAR) models, particularly for targets involving allosteric modulation.

From a commercial perspective, the global market for specialty chemical intermediates like 4-Bromo-3-(bromomethyl)isoxazole is experiencing steady growth. The compound's patent landscape reveals increasing applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), reflecting current trends in targeted protein degradation therapeutics.

Quality control of 4-Bromo-3-(bromomethyl)isoxazole involves comprehensive analytical characterization including HPLC analysis, mass spectrometry, and NMR spectroscopy. These techniques ensure batch-to-batch consistency, which is critical for process chemistry applications. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics.

Environmental considerations in handling brominated compounds have led to the development of improved waste management protocols in industrial settings. Modern green chemistry principles are being applied to optimize the synthesis and purification processes, reducing the environmental footprint of such specialty chemicals.

Looking forward, 4-Bromo-3-(bromomethyl)isoxazole is expected to maintain its importance in structure-based drug design. Emerging applications in chemical biology probes and diagnostic agents suggest expanding utility beyond traditional pharmaceutical applications. The compound's versatility ensures its continued relevance in addressing current challenges in precision medicine and personalized therapeutics.